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Compound of Interest

Compound Name: 2-(2-Bromoethoxy)propane

Cat. No.: B1275696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-(2-
Bromoethoxy)propane (CAS No. 54149-16-5). Due to the limited availability of specific

quantitative safety data for this compound, the recommendations provided are based on its

known GHS hazard classifications and general best practices for handling structurally related

alkyl bromides and bromoethers.

Chemical and Physical Properties
2-(2-Bromoethoxy)propane is a liquid organic compound. A summary of its known and

computed physical and chemical properties is presented in Table 1. Researchers should handle

this compound with the understanding that not all toxicological and safety parameters have

been extensively documented.

Table 1: Physical and Chemical Properties of 2-(2-Bromoethoxy)propane
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Property Value Source

Molecular Formula C₅H₁₁BrO PubChem[1]

Molecular Weight 167.05 g/mol American Elements[2]

Appearance Liquid -

Boiling Point 148.7 °C at 760 mmHg -

Density 1.275 g/cm³ -

Flash Point Data not available -

Autoignition Temperature Data not available -

Lower Explosive Limit (LEL) Data not available -

Upper Explosive Limit (UEL) Data not available -

Solubility Data not available -

Hazard Identification and GHS Classification
2-(2-Bromoethoxy)propane is classified as a hazardous substance. The GHS classifications

indicate significant health risks upon exposure.[1]

Pictograms:

GHS05: Corrosion

GHS07: Exclamation Mark

Signal Word: Danger

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]
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H335: May cause respiratory irritation.[1]

Hazard Classes:

Acute Toxicity, Oral (Category 4)[1]

Skin Irritation (Category 2)[1]

Serious Eye Damage (Category 1)[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory tract

irritation[1]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 2-(2-Bromoethoxy)propane
to minimize exposure and mitigate risks.

Engineering Controls
All work with 2-(2-Bromoethoxy)propane should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Ensure that safety showers and eyewash stations are readily accessible and have been

recently tested.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes and vapors, which can cause serious eye damage.

Skin Protection: Chemically resistant gloves, such as nitrile rubber, must be worn. It is

advisable to inspect gloves for any signs of degradation before use. A flame-retardant lab

coat should also be worn.

Respiratory Protection: For operations that may generate high concentrations of vapor, a

NIOSH-approved respirator with an appropriate organic vapor cartridge is required.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethoxy_propane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethoxy_propane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethoxy_propane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethoxy_propane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethoxy_propane
https://www.benchchem.com/product/b1275696?utm_src=pdf-body
https://www.benchchem.com/product/b1275696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Procedures
Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of vapors.

Use non-sparking tools and equipment, especially when transferring the substance.

Ground all equipment when transferring large quantities to prevent static discharge.

Keep containers tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.

Keep containers tightly sealed.

Store separately from incompatible materials such as strong oxidizing agents, strong bases,

and reactive metals.

Containers should be clearly labeled with the chemical name and all relevant hazard

warnings.

Emergency Procedures
Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Spill Response
Minor Spills (in a fume hood):

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent

material (e.g., vermiculite, sand).
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Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

Major Spills (outside a fume hood or large volume):

Evacuate the area immediately.

Alert others and activate the emergency response system.

Restrict access to the spill area.

If it is safe to do so, increase ventilation to the area.

Await the arrival of trained emergency response personnel.

First Aid Measures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[3][4]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes.[4][5] If skin irritation persists, seek medical

attention.

Eye Contact: Immediately flush the eyes with large amounts of lukewarm water for at least

15-20 minutes, holding the eyelids open.[6][7][8] Remove contact lenses if present and easy

to do so. Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[4]

Waste Disposal
All waste containing 2-(2-Bromoethoxy)propane, including contaminated absorbents and

PPE, must be treated as hazardous waste. Collect waste in a designated, properly labeled, and
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sealed container. Dispose of the chemical waste in accordance with all local, state, and federal

regulations.

Experimental Protocols (General)
While specific experimental protocols for 2-(2-Bromoethoxy)propane are not widely

published, the following general procedures for handling alkyl bromides in a research setting

should be adapted.

Reaction Setup: All reactions should be conducted in a chemical fume hood. Glassware

should be oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon) if the

reaction is sensitive to moisture.

Reagent Addition: 2-(2-Bromoethoxy)propane should be added to the reaction mixture

slowly and in a controlled manner, for example, via a dropping funnel or a syringe pump.

Temperature Control: Be aware of the potential for exothermic reactions. Have a cooling bath

(e.g., ice-water) readily available to manage the reaction temperature.

Work-up and Purification: Quench the reaction carefully. Extractions should be performed in

a fume hood. Solvent removal should be done using a rotary evaporator with appropriate

trapping of volatile organic compounds.

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedures for the safe handling

of 2-(2-Bromoethoxy)propane from receipt to disposal.
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Safe Handling Workflow for 2-(2-Bromoethoxy)propane

Preparation

Handling and Experimentation

Post-Experiment

Emergency Procedures

Receive Chemical

Review SDS and Conduct Risk Assessment

Verify Availability and Condition of PPE

Confirm Fume Hood and Emergency Equipment Functionality

Don Appropriate PPE

Transfer Chemical in Fume Hood

Conduct Experiment with Temperature Control

Monitor Reaction and for Potential Exposures

Decontaminate Glassware and Work Area

Spill Occurs Personnel Exposure

Segregate and Label Hazardous Waste

Properly Remove and Dispose of/Decontaminate PPE

End of Procedure

Assess Spill Size and Location

Minor Spill Cleanup Protocol

Minor

Major Spill: Evacuate and Call for Help

Major

Administer First Aid and Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-(2-Bromoethoxy)propane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

